Cas no 475144-82-2 (3-(2-piperidin-2-ylethoxy)pyridine)

• Product Name: 3-(2-piperidin-2-ylethoxy)pyridine
• CAS No: 475144-82-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 2113365
• Update Time: 2025-10-10

3-(2-piperidin-2-ylethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-piperidinyl)ethoxy]Pyridine
• 3-(2-piperidin-2-ylethoxy)pyridine
• BB 0262547

• Inchi： 1S/C12H18N2O/c1-2-8-14-11(4-1)6-9-15-12-5-3-7-13-10-12/h3,5,7,10-11,14H,1-2,4,6,8-9H2
• InChI Key： JRZKBMAXEPYISM-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)CCC1CCCCN1

Computed Properties

• Exact Mass: 206.142
• Monoisotopic Mass: 206.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2

Additional information on 3-(2-piperidin-2-ylethoxy)pyridine

Comprehensive Analysis of 3-(2-piperidin-2-ylethoxy)pyridine (CAS No. 475144-82-2): Properties, Applications, and Research Insights

3-(2-piperidin-2-ylethoxy)pyridine (CAS No. 475144-82-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a pyridine ring linked to a piperidine moiety via an ethoxy bridge, serves as a versatile intermediate in drug discovery and material science. Its molecular formula, C12H18N2O, and precise structural configuration make it a subject of interest for researchers exploring central nervous system (CNS) targets, enzyme modulation, and receptor binding.

In recent years, the demand for high-purity heterocyclic compounds like 3-(2-piperidin-2-ylethoxy)pyridine has surged, driven by advancements in medicinal chemistry and biotechnology. Users frequently search for terms such as "piperidine derivatives in drug design" or "pyridine-based scaffolds," reflecting the compound's relevance in modern therapeutics. Its potential applications span neurological disorders, inflammatory diseases, and even cancer research, aligning with trending topics like precision medicine and targeted therapy.

The synthesis of CAS No. 475144-82-2 involves multi-step organic reactions, often employing nucleophilic substitution or catalytic coupling techniques. Researchers emphasize the importance of chiral purity and stereoselectivity in its production, as these factors critically influence its bioactivity. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its structural integrity, addressing common queries like "how to characterize piperidine-pyridine hybrids."

From a commercial perspective, 3-(2-piperidin-2-ylethoxy)pyridine is supplied by leading fine chemical manufacturers under stringent quality controls. Its stability under ambient conditions and solubility in polar organic solvents (e.g., DMSO, ethanol) make it practical for laboratory use. Discussions in scientific forums often highlight its role in high-throughput screening and fragment-based drug discovery, resonating with industry trends toward AI-driven molecular design.

Environmental and safety profiles of CAS No. 475144-82-2 are also frequently searched topics. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This aligns with broader concerns about green chemistry and sustainable synthesis, which dominate contemporary research agendas.

In conclusion, 3-(2-piperidin-2-ylethoxy)pyridine exemplifies the intersection of structural innovation and therapeutic potential. Its study continues to inspire collaborations across academia, pharma, and biotech, answering pressing questions about molecular diversity and drug efficacy. Future research may explore its derivatives for neuroprotection or immune modulation, further solidifying its scientific importance.